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Compound of Interest

Compound Name: Ethyl 2-bromopropionate

Cat. No.: B3425472

This in-depth guide provides critical safety information for Ethyl 2-bromopropionate, a key
reagent in pharmaceutical and chemical synthesis. The following sections detail its
identification, hazards, physical and chemical properties, and toxicological and ecological
impact, compiled from various material safety data sheets. This document is intended for
researchers, scientists, and professionals in drug development to ensure safe handling and
use.

Chemical Identification

This section provides fundamental identification details for Ethyl 2-bromopropionate.

Identifier Value

Chemical Name Ethyl 2-bromopropionate

2-Bromopropanoic Acid Ethyl Ester, Ethyl a-

Synonyms bromopropionate
CAS Number 535-11-5[1]
Molecular Formula C5H9BrO2[1]
Molecular Weight 181.03 g/mol [2]
Chemical Structure CH3CHBrCOOC2H5
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Hazard Identification

Ethyl 2-bromopropionate is classified as a hazardous substance. The following table
summarizes its GHS classification and associated warnings.

Hazard Class GHS Classification  Signal Word Hazard Statement
H226: Flammable
Flammable Liquids Category 3[1][2] Danger[1][2] o
liquid and vapor[1][2]
Ski H314: Causes severe
in
Category 1B[1][2] Danger[1][2] skin burns and eye

Corrosion/Irritation
damage[1][2]

Category 4 (Harmful if )
H302: Harmful if

Acute Toxicity, Oral swallowed - in some Warning[2]
o swallowed[2]
classifications)
i Category 3
Specific Target Organ )
o ] (Respiratory tract ] H335: May cause

Toxicity (Single S ) Warning[2] ) o
irritation - in some respiratory irritation[2]

Exposure)

classifications)

Physical and Chemical Properties

Key physical and chemical properties of Ethyl 2-bromopropionate are outlined below,
providing essential data for handling and storage.
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Property Value

Appearance Colorless to pale yellow liquid[1]

Odor Pungent, fruity[1]

Boiling Point 156-160 °CJ3]

Density 1.394 g/mL at 25 °C[3]

Flash Point 51 °C (123.8 °F) - closed cup[3]

Solubility Sparingly.soluble in water; soluble in organic
solvents like ethanol and ether.[1]

Refractive Index n20/D 1.446 (lit.)[3]

Vapor Pressure No data available

Vapor Density No data available

Toxicological Information

Ethyl 2-bromopropionate is moderately toxic and corrosive. The available toxicological data is
summarized below. It is important to note that detailed experimental protocols for these studies
are not publicly available.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.guidechem.com/encyclopedia/ethyl-2-bromopropionate-dic4846.html
https://www.guidechem.com/encyclopedia/ethyl-2-bromopropionate-dic4846.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/e14551
https://www.sigmaaldrich.com/HK/zh/product/aldrich/e14551
https://www.sigmaaldrich.com/HK/zh/product/aldrich/e14551
https://www.guidechem.com/encyclopedia/ethyl-2-bromopropionate-dic4846.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/e14551
https://www.benchchem.com/product/b3425472?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3425472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Metric Value Species Notes
) Moderately toxic upon
LD50 (Oral) 281 mg/kg[1][4] Rabbit ) ]
acute ingestion.
Direct contact can
) ) Causes severe )
Skin Corrosion N/A lead to chemical
burns[1][2]
burns.[1]
] A lachrymator,
o Causes serious eye S
Eye Irritation N/A causing irritation and
damage[1][2] )
tearing.[2]
Inhalation of vapors
can irritate the
mucous membranes
) May cause respiratory and upper respiratory
Inhalation o N/A
irritation.[1][2] tract.[1] Prolonged
exposure may lead to
liver and kidney
damage.[1]
Not classified as a No conclusive
Carcinogenicity human carcinogen by N/A evidence of
IARC or EPA.[1] carcinogenicity.[1]
Mutagenicity Ames test: positive[5] N/A

Ecological Information

Information on the environmental impact of Ethyl 2-bromopropionate is limited. The available

data suggests the following:
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Parameter Information

No specific data available. Do not allow to enter

Ecotoxicity
drains or surface water.[5][6]

Insoluble in water and may persist in the

Persistence and Degradability )
environment.[5]

Bioaccumulation No information available.[5]

o ) Low water solubility suggests it is not likely to be
Mobility in Soil o .
mobile in the environment.[5]

Experimental Protocols

Detailed experimental protocols for the toxicological data cited (e.g., the specific methodology
for the LD50 test in rabbits) are not provided in the publicly available Material Safety Data
Sheets. Researchers should consult specialized toxicological databases or literature for such
information. The provided data is a summary for hazard assessment and safe handling

guidance.

Safe Handling and Emergency Workflow

The following diagram illustrates a logical workflow for the safe handling of Ethyl 2-
bromopropionate, from preparation to disposal, including emergency procedures.
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Safe Handling and Emergency Workflow for Ethyl 2-Bromopropionate

Preparation

Review MSDS

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Ventilated Fume Hood

Spill Occurs

Skin Contact:
Immediately flush with water for 15 mins

Handling and Use

Ground Equipment to Prevent
Static Discharge

Ingestion;

Evacuate Area Do NOT induce vomiting. Rinse mouth.

Eye Contact: Inhalatior
Immediately flush with water for 15 mins Move to fresh ai
Seek Immediate Medical Attention

Keep Away from Ignition Sources Contain Spill with Inert Material

Collect and Place in a

Store in a Cool, Dry, Well-Ventilated Area Sealed Container for Disposal

Dispose of as Hazardous Waste
Follow Local and National Regulations

Click to download full resolution via product page
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Caption: Workflow for safe handling, emergency response, and disposal of Ethyl 2-
bromopropionate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Safety Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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